Cas no 2012-21-7 (Phenol,2,4-bis(2-phenylethenyl)-)

Phenol,2,4-bis(2-phenylethenyl)- structure
2012-21-7 structure
Product Name:Phenol,2,4-bis(2-phenylethenyl)-
CAS No:2012-21-7
MF:C22H18O
MW:298.377726078033
CID:271413
PubChem ID:5959982
Update Time:2025-06-26

Phenol,2,4-bis(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-bis(2-phenylethenyl)-
    • 2,4-bis(2-phenylethenyl)phenol
    • 2,4-distyrylphenol
    • Einecs 217-933-6
    • NSC-68024
    • NSC68024
    • NS00046314
    • NSC 68024
    • SCHEMBL11103387
    • 2012-21-7
    • Inchi: 1S/C22H18O/c23-22-16-14-20(12-11-18-7-3-1-4-8-18)17-21(22)15-13-19-9-5-2-6-10-19/h1-17,23H/b12-11+,15-13+
    • InChI Key: CRPRNPDCERQCDS-NOVYJZLUSA-N
    • SMILES: OC1=CC=C(/C=C/C2C=CC=CC=2)C=C1/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 298.13600
  • Monoisotopic Mass: 298.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.173
  • Boiling Point: 475.2°Cat760mmHg
  • Flash Point: 224.4°C
  • Refractive Index: 1.743
  • PSA: 20.23000
  • LogP: 5.73300

Phenol,2,4-bis(2-phenylethenyl)- Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Phenol,2,4-bis(2-phenylethenyl)- Related Literature

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